Cas no 38046-68-3 (3-(4-chlorophenyl)-2,1-Benzisoxazole)

• Product Name: 3-(4-chlorophenyl)-2,1-Benzisoxazole
• CAS No: 38046-68-3
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• CID: 2118182
• PubChem ID: 15579054
• Update Time: 2025-04-21

3-(4-chlorophenyl)-2,1-Benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2,1-Benzisoxazole
• 3-(4-chloro-phenyl)-benzo[c]isoxazole
• DB-069622
• 3-(4-chlorophenyl)-2,1-benzoxazole
• 38046-68-3

• Inchi： 1S/C13H8ClNO/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)15-16-13/h1-8H
• InChI Key： PATMGAVPZPKDAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C=CC=CC2=NO1

Computed Properties

• Exact Mass: 229.0294416Da
• Monoisotopic Mass: 229.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų